BE“GHE Foundational & Exploratory

Check Availability & Pricing

Navigating the Safe Handling of 2-
Methoxybenzoic Acid-*Ce: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methoxybenzoic acid-13C6

Cat. No.: B15143581

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
procedures for 2-Methoxybenzoic acid-13Ce. While specific safety data for the 3Cs isotopically
labeled compound is not readily available, the safety profile is considered analogous to its
unlabeled counterpart, 2-Methoxybenzoic acid (CAS 579-75-9), as isotopic labeling does not
significantly alter its chemical properties or reactivity. The information presented herein is
compiled from various safety data sheets (SDS) for 2-Methoxybenzoic acid.

Core Safety and Physical Data

Proper handling and storage are paramount to ensure laboratory safety. The following tables
summarize the key quantitative data for 2-Methoxybenzoic acid.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula 13C6C2Hs03 [1]
Molecular Weight 153.14 g/mol [1]

Physical Appearance

White to off-white crystalline

[2](3]

powder
Melting Point 98-100 °C [2]
Boiling Point ~275-280 °C [2][3]
Density ~1.348 g/cm3 [2]
Soluble in boiling water and
Solubility organic solvents. 5 mg/mL at [3]

30 °C.

Table 2: Toxicological Data

Endpoint Value Species Source

Oral LD50 2200 mg/kg Rat [4]

Skin Irritation Causes skin irritation [415116]

o Causes serious eye

Eye Irritation o [41[5116]

irritation
_ o May cause respiratory

Respiratory Irritation T [41[5]

irritation
Table 3: Ecological Data
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Endpoint Test Duration Species Value Source

LC50 96h Fish 360 mg/L [4]
Crustacea

EC50 48h _ 85.1 mg/L [4]
(Daphnia)

Algae or other
EC50 72h _ 78.8 mg/L [4]
aquatic plants

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to established protocols is critical when working with 2-Methoxybenzoic acid-3Ce.

Personal Protective Equipment (PPE)

A foundational aspect of safe handling involves the consistent use of appropriate personal
protective equipment. The following diagram outlines the necessary PPE.
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Personal Protective Equipment (PPE)

=I NIOSH-approved dust respirator
. Respiratory Protection
If dust is generated

A ! Lab coat or impervious clothing

Handling 2-Methoxybenzoic Acid-1*Ce Skin Protection

Chemical-impermeable gloves
(e.g., nitrile, neoprene)

Requires

Y

‘ Eye and Face Protection )—V Tightly fitting safety goggles

with side-shields (EN 166 or NIOSH approved)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE).

Handling and Storage

Handling: Handle in a well-ventilated area to avoid the formation of dust and aerosols.[7] Use
non-sparking tools.[7] Avoid contact with skin and eyes.[7] Do not eat, drink, or smoke when
handling.[4] Wash hands thoroughly after handling.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] Keep
away from incompatible materials such as strong oxidizing agents and strong bases.[5]

Accidental Release Measures

In the event of a spill, follow a structured response to mitigate exposure and environmental
contamination.
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Spill of 2-Methoxybenzoic Acid-13Ce Occurs

( Evacuate unnecessary personnel and move upwind )

Y
( Wear appropriate PPE (see PPE diagram) )

Y
( Ensure adequate ventilation )

Contain the spill. Prevent entry into drains and waterways.

Clean up spill

If minor If major

Minor Spill: Major Spill:
Use dry clean-up procedures (sweep or vacuum). Alert emergency services.
Avoid generating dust. Use spark-proof tools and explosion-proof equipment for collection.

Place spilled material in a clean, dry, sealable, labeled container for disposal.

Decontaminate the area and equipment.

Report the incident.

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow.
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Spill Cleanup Protocol:

e Minor Spills: For small quantities, carefully sweep or vacuum up the spilled solid, avoiding
the generation of dust.[4] Place the material into a clean, dry, and properly labeled container
for disposal.[4]

e Major Spills: For larger spills, clear the area of all personnel and move upwind.[4] Alert the
appropriate emergency response team.[4] Control personal contact by using the prescribed
protective equipment, including a dust respirator.[4] Prevent the spillage from entering
drains, sewers, or watercourses.[4]

First Aid Measures

 Inhalation: If inhaled, remove the person to fresh air. If breathing is difficult, give oxygen. If
not breathing, give artificial respiration. Seek medical attention.[6]

o Skin Contact: In case of contact, immediately wash the skin with plenty of soap and water
while removing all contaminated clothing and shoes. Get medical advice if skin irritation
occurs.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[5][6]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek medical attention.[5]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations.[4] Waste materials should be handled by a licensed waste disposal company.

This guide is intended to provide essential safety and handling information. Always refer to the
specific Safety Data Sheet (SDS) provided by the supplier and consult with your institution's
environmental health and safety department for any additional guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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